Cas no 1000340-43-1 (4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

• Product Name: 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CAS No: 1000340-43-1
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD09880137
• CID: 844760
• Update Time: 2025-11-02

4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-4-nitro-7-azaindole
• 4-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

• MDL： MFCD09880137
• Inchi： 1S/C8H5N3O3/c12-4-5-3-10-8-7(5)6(11(13)14)1-2-9-8/h1-4H,(H,9,10)
• InChI Key： QHIWEPWOESELKM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN=C2C=1C(=CN2)C=O)=O

Computed Properties

• Exact Mass: 191.033091g/mol
• Monoisotopic Mass: 191.033091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.14g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Introduction to 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1000340-43-1)

4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde, identified by its CAS number 1000340-43-1, is a structurally fascinating heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the nitro-substituted pyrrolopyridine class, a scaffold that has been extensively explored for its potential in drug discovery due to its ability to interact with various biological targets. The presence of both a nitro group and an aldehyde functionality in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules with therapeutic applications.

The nitro group in 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is a key pharmacophore that can influence the compound's reactivity and biological activity. Nitroaromatic compounds are well-documented for their roles in medicinal chemistry, often serving as probes or lead structures in the development of novel therapeutics. The electron-withdrawing nature of the nitro group can modulate the electronic properties of the heterocycle, thereby affecting its interactions with biological receptors. Additionally, the nitro group can be further functionalized through reduction or hydrolysis, offering pathways to generate derivatives with distinct chemical and pharmacological profiles.

The aldehyde functionality at the 3-position of the pyrrolopyridine ring in this compound provides another critical handle for chemical manipulation. Aldehydes are highly reactive and can participate in various synthetic transformations, including condensation reactions, oxidation, and reduction processes. This reactivity makes 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde a valuable building block for constructing more intricate molecular architectures. For instance, it can be used to synthesize Schiff bases or undergo condensation reactions with amines to form imines, which are prevalent motifs in many bioactive compounds.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde as a scaffold for drug discovery. Studies have demonstrated that this compound can exhibit binding affinity to multiple protein targets, including enzymes and receptors implicated in various diseases. For example, research has shown that derivatives of this scaffold may interact with kinases and other signaling molecules, suggesting their utility in developing treatments for cancers and inflammatory disorders. The nitro group's ability to engage in hydrogen bonding and hydrophobic interactions further enhances its suitability as a pharmacophore.

The synthesis of 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of 2-amino furyl acetate derivatives with nitrosylated intermediates under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyridine core efficiently. The choice of synthetic methodology often depends on factors such as scalability, cost-effectiveness, and environmental considerations.

In terms of biological activity, preliminary studies on 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde have revealed promising results in vitro. The compound has been shown to exhibit inhibitory effects on certain enzymes associated with metabolic pathways relevant to neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier has been explored, making it an attractive candidate for central nervous system (CNS) drug development. Further investigation into its pharmacokinetic properties is warranted to assess its potential as a lead compound.

The role of 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde in medicinal chemistry extends beyond its direct biological activity. Its structural features make it an excellent starting point for generating libraries of analogs through combinatorial chemistry or high-throughput screening (HTS). By systematically modifying substituents at different positions on the heterocycle, researchers can explore a wide spectrum of biological activities without having to design each molecule from scratch. This approach has accelerated the discovery process in drug development by allowing rapid testing of large collections of compounds.

The growing interest in heterocyclic compounds like 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is also driven by their diverse chemical properties and synthetic accessibility. The pyrrolopyridine scaffold is particularly amenable to functionalization due to its rich reactivity at multiple positions within the ring system. This flexibility allows chemists to tailor the electronic and steric environment of the molecule precisely, optimizing its interactions with biological targets. As a result, this class of compounds continues to be a cornerstone in modern drug discovery efforts.

Future directions in research involving 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde may focus on exploring its role as a scaffold for developing small-molecule drugs with improved pharmacological profiles. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) could be employed to identify optimized derivatives with enhanced potency and selectivity. Additionally, investigating the compound's mechanism of action would provide deeper insights into its therapeutic potential and guide further development efforts.

The versatility of 4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde also extends to materials science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has been explored for developing catalysts or luminescent materials. These applications highlight the broader significance of this compound beyond traditional drug discovery contexts.

In conclusion,4-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1000340-43-1) is a multifaceted compound with substantial potential in pharmaceutical chemistry and related fields. Its unique structural features—comprising both a nitro group and an aldehyde functionality—make it an attractive scaffold for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound，underscoring its importance as a valuable intermediate in modern drug development efforts.